4-bromo-N-((5-methylisoxazol-4-yl)methyl)benzenesulfonamide
Overview
Description
“4-bromo-N-((5-methylisoxazol-4-yl)methyl)benzenesulfonamide” is a sulfonamide derivative. It’s a Schiff base compound of 5-bromosalicylaldehyde and sulfamethoxazole .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H11BrN2O3S. The structure of similar compounds has been determined by spectral (IR, 1H and 13C NMR), elemental analyses, and X-ray diffraction data .Scientific Research Applications
Novel Therapeutic Compounds
A study by Pişkin et al. (2020) synthesized and characterized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds exhibited excellent fluorescence properties and high singlet oxygen quantum yield, making them promising Type II photosensitizers for photodynamic therapy, particularly in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Photophysical Applications
Şahal et al. (2018) reported the synthesis, characterization, and investigation of photophysical and photochemical properties of a zinc(II) phthalocyanine complex containing a Schiff base with a benzenesulfonamide moiety. The study highlighted the complex's potential as a photosensitizer in photocatalytic applications like photodynamic therapy (PDT), owing to its significant photophysical and photochemical properties (Şahal, Pişkin, Organ, Öztürk, Kaya, & Canpolat, 2018).
Environmental Applications
Speltini et al. (2016) developed a novel procedure for the simultaneous determination of emerging contaminants, including benzenesulfonamide compounds, in soil samples. The method involved low-pressurized microwave-assisted extraction followed by high-performance liquid chromatography, demonstrating efficient extraction yields and applicability to real impacted soil samples (Speltini, Sturini, Maraschi, Porta, & Profumo, 2016).
Mechanism of Action
Mode of Action
The isoxazole moiety in the compound is known to bind to biological targets based on their chemical diversity .
Biochemical Pathways
Compounds containing the isoxazole moiety are known to have significant biological interests .
Pharmacokinetics
The compound’s molecular weight of 31716 suggests that it may have good bioavailability as compounds with a molecular weight below 500 are generally well-absorbed.
properties
IUPAC Name |
4-bromo-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN2O3S/c1-8-9(6-13-17-8)7-14-18(15,16)11-4-2-10(12)3-5-11/h2-6,14H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCHSNYMOUHXDLR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)CNS(=O)(=O)C2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-bromo-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2442097.png)
![N-[5-({[4-(furan-3-yl)phenyl]methyl}sulfamoyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B2442101.png)
![2-Chloro-N-[1-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]ethyl]acetamide](/img/structure/B2442110.png)
![4-((1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)amino)benzamide](/img/structure/B2442111.png)
![N-Methyl-N-[2-[[2-methyl-1-(3-methyl-1-benzofuran-2-yl)propyl]amino]-2-oxoethyl]prop-2-enamide](/img/structure/B2442113.png)
